Cas no 1805498-48-9 (3-Chloro-2-(trifluoromethyl)isonicotinonitrile)

• Product Name: 3-Chloro-2-(trifluoromethyl)isonicotinonitrile
• CAS No: 1805498-48-9
• MF: C₇H₂ClF₃N₂
• MW: 206.552390575409
• CID: 4902344
• Update Time: 2025-06-13

3-Chloro-2-(trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(trifluoromethyl)isonicotinonitrile
• 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

• Inchi： 1S/C7H2ClF3N2/c8-5-4(3-12)1-2-13-6(5)7(9,10)11/h1-2H
• InChI Key： MEJBFASGCPYXSO-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Chloro-2-(trifluoromethyl)isonicotinonitrile

Professional Introduction to 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (CAS No. 1805498-48-9)

3-Chloro-2-(trifluoromethyl)isonicotinonitrile, with the CAS number 1805498-48-9, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework that includes both chloro and trifluoromethyl substituents, which contribute to its distinctive chemical properties and potential biological activities. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's structure, characterized by an isonicotinonitrile core, positions it as a key building block for the development of novel therapeutic agents. The isonicotinonitrile moiety is particularly noteworthy due to its role in several well-known drug classes, including antiviral and antibacterial agents. The incorporation of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the chloro substituent provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both chloro and trifluoromethyl groups. These substituents are known to influence the binding affinity and selectivity of drug candidates, making them highly sought after in medicinal chemistry. For instance, studies have demonstrated that trifluoromethyl groups can improve the bioavailability of drugs by increasing their lipophilicity, while chloro groups can serve as handles for further chemical modifications.

One of the most compelling aspects of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile is its versatility as a synthetic intermediate. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways. For example, derivatives of this molecule have shown promise in inhibiting enzymes involved in cancer metabolism. The trifluoromethyl group, in particular, has been shown to enhance the binding affinity of these inhibitors to their target proteins, leading to more potent and selective pharmacological effects.

The compound's potential extends beyond oncology; it has also been explored in the development of antiviral agents. The isonicotinonitrile core is structurally similar to nicotinamide, a key component of nucleic acid metabolism, which has implications for antiviral drug design. Recent studies have highlighted the ability of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile to serve as a precursor for synthesizing molecules that disrupt viral replication cycles. This has opened up new avenues for developing treatments against emerging viral threats.

The synthesis of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the functionalization of an appropriate precursor, followed by sequential introduction of the chloro and trifluoromethyl groups. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies underscore the compound's importance in modern pharmaceutical research.

The pharmacokinetic properties of 3-Chloro-2-(trifluoromethyl)isonicotinonitrile have also been extensively studied. The trifluoromethyl group contributes to improved metabolic stability, allowing for longer half-lives and enhanced bioavailability upon oral administration. Additionally, computational modeling has been used to predict how different substituents affect drug absorption, distribution, metabolism, and excretion (ADME) profiles. These insights have guided researchers in optimizing drug candidates derived from this compound.

In conclusion, 3-Chloro-2-(trifluoromethyl)isonicotinonitrile (CAS No. 1805498-48-9) represents a cornerstone in pharmaceutical chemistry due to its unique structural features and broad applicability in drug development. Its role as a synthetic intermediate has enabled the creation of novel therapeutic agents with significant potential in treating various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry for years to come.